Indan-1-one tert-butyloxycarbonyl-hydrazone

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: tert-butyl N-(2,3-dihydroinden-1-ylideneamino)carbamate
• InChI: InChI=1S/C14H18N2O2/c1-14(2,3)18-13(17)16-15-12-9-8-10-6-4-5-7-11(10)12/h4-7H,8-9H2,1-3H3,(H,16,17)
• InChI Key: HPVMUPUSRTZWJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NN=C1CCC2=CC=CC=C21

Description

Indan-1-one tert-butyloxycarbonyl-hydrazone is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of indan-1-one (5.0 g) and tert-butyl carbazate (5.0 g) in methanol (20 ml) containing glacial acetic acid (1 drop) was boiled and stirred under reflux for 1.5 hours. The mixture was cooled and evaporated under reduced pressure. The residue was recrystallized from ethanol to give indan-1-one tert-butyloxycarbonyl-hydrazone.